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Compound of Interest

Compound Name: LY 303511

Cat. No.: B1662886

For Researchers, Scientists, and Drug Development Professionals

Abstract

LY 303511 is a pivotal small molecule inhibitor used in cancer research and cell biology. It is a
structural analog of LY294002 and functions as a potent inhibitor of the mammalian target of
rapamycin (mTOR) pathway, without significantly affecting phosphatidylinositol 3-kinase (PI13K)
activity.[1][2][3] This makes it a valuable tool for dissecting cellular signaling pathways.
Furthermore, LY 303511 has been shown to sensitize tumor cells to apoptosis induced by
TRAIL (Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand) and can induce apoptosis
through the generation of reactive oxygen species (ROS).[4][5] Proper preparation of LY
303511 stock solutions is critical for obtaining reliable and reproducible experimental results.
This document provides a detailed protocol for the preparation, storage, and handling of LY
303511 stock solutions in dimethyl sulfoxide (DMSO).

Data Presentation

A summary of the key quantitative data for LY 303511 is presented in the table below for easy
reference.
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Property Value Source(s)
Molecular Formula C19H18N202 [6]
Molecular Weight 306.36 g/mol [6]
CAS Number 154447-38-8
Appearance Solid [7]
Purity >98%
Solubility in DMSO Up to 100 mM [7]
Storage Temperature +4°C (short-term), -20°C (long- [7]
term)

Experimental Protocols

Materials
e LY 303511 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

» Sterile, amber microcentrifuge tubes or glass vials with tight-fitting caps
» Calibrated micropipettes and sterile, filtered pipette tips

o Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM Stock Solution of LY
303511 in DMSO

This protocol describes the preparation of a 10 mM stock solution of LY 303511 in DMSO, a
commonly used concentration for in vitro studies.
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Pre-weighing Preparation: Before opening the vial of LY 303511, gently tap it on a solid
surface to ensure all the powder has settled at the bottom.

Weighing LY 303511: On a calibrated analytical balance, carefully weigh out the desired
amount of LY 303511 powder into a sterile amber microcentrifuge tube or glass vial. To
prepare 1 mL of a 10 mM stock solution, weigh 3.06 mg of LY 303511.

o Calculation: Molecular Weight (MW) of LY 303511 = 306.36 g/mol . To make a 10 mM
(0.010 mol/L) solution, you need 0.010 moles per liter. For 1 mL (0.001 L), you need 0.010
mol/L * 0.001 L = 0.00001 moles. The mass required is 0.00001 moles * 306.36 g/mol =
0.00306 g or 3.06 mg.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous
DMSO to the vial containing the LY 303511 powder. For a 10 mM solution with 3.06 mg of LY
303511, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex for 1-2 minutes until the LY 303511 is completely
dissolved. Visually inspect the solution against a light source to ensure no solid particles
remain. If necessary, gentle warming in a 37°C water bath can aid dissolution.

Storage: Once the LY 303511 is fully dissolved, it is recommended to aliquot the stock
solution into smaller, single-use volumes in tightly sealed amber vials. This minimizes
contamination and degradation from repeated freeze-thaw cycles. Store the aliquots at -20°C
for long-term storage. For short-term storage (a few days), +4°C is acceptable.[7]

Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves,
and safety glasses, when handling LY 303511 and DMSO.

Handle LY 303511 powder in a chemical fume hood to avoid inhalation.

DMSO can facilitate the absorption of substances through the skin. Avoid direct contact with
the skin.

Consult the Safety Data Sheet (SDS) for LY 303511 and DMSO for complete safety
information.
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Visualizations

Experimental Workflow: Preparing LY 303511 Stock Solution
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Caption: Workflow for preparing LY 303511 stock solution.
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Caption: LY 303511 inhibits mTOR signaling and induces apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Preparing LY
303511 Stock Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662886#preparing-ly-303511-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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